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Compound of Interest

Compound Name:
4-methylpiperazine-1-sulfonyl

Chloride

Cat. No.: B161148 Get Quote

In the landscape of modern medicinal chemistry and organic synthesis, precision in

nomenclature is paramount. The term "4-methylpiperazine-1-sulfonyl chloride" can, in

practice, refer to several distinct but related reagents, each with unique properties and

applications. For the researcher and drug development professional, understanding these

distinctions is the first step toward successful synthesis and discovery. This guide provides a

comprehensive technical overview of the primary compound, 4-methylpiperazine-1-sulfonyl
chloride, its stable hydrochloride salt, and its arylated analogue, 4-(4-methylpiperazin-1-

yl)benzene-1-sulfonyl chloride.

This document moves beyond a simple recitation of data. It is designed to serve as a practical,

field-proven guide, explaining the causality behind synthetic choices and the strategic

importance of these molecules in constructing complex bioactive agents. The protocols and

insights contained herein are grounded in established chemical principles to ensure reliability

and reproducibility in the laboratory.

Core Compounds: Structures and Physicochemical
Properties
The utility of these reagents begins with a clear understanding of their fundamental properties.

The following table summarizes the key data for each compound, providing a foundational

reference for laboratory work.
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Property
4-Methylpiperazine-
1-sulfonyl Chloride

4-Methylpiperazine-
1-sulfonyl Chloride
Hydrochloride

4-(4-
Methylpiperazin-1-
yl)benzene-1-
sulfonyl Chloride

Chemical Structure

4-Methylpiperazine-

1-sulfonyl Chloride

Hydrochloride

Structure

4-(4-

Methylpiperazin-1-

yl)benzene-1-sulfonyl

Chloride Structure

IUPAC Name
4-methylpiperazine-1-

sulfonyl chloride[1]

4-methylpiperazine-1-

sulfonyl chloride

hydrochloride[2]

4-(4-methylpiperazin-

1-yl)benzenesulfonyl

chloride[3]

Molecular Formula C₅H₁₁ClN₂O₂S[1] C₅H₁₂Cl₂N₂O₂S[2] C₁₁H₁₅ClN₂O₂S[3]

Molecular Weight 198.67 g/mol [1] 235.13 g/mol [2] 274.77 g/mol [3]

CAS Number 1688-95-5[1] 33581-96-3[2]
1359655-94-9[4][5][6]

[7]

Appearance Solid Solid Solid[3]

Primary Utility
Synthesis of N-

sulfonylpiperazines

A more stable, solid

form for easier

handling and storage

Building block for aryl

sulfonamides with a

piperazine moiety

Synthesis Protocols and Mechanistic
Considerations
The synthesis of these sulfonyl chlorides is a foundational technique for their application. The

methodologies presented below are designed for clarity and successful execution.

Protocol 1: Synthesis of 4-Methylpiperazine-1-sulfonyl
Chloride
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This synthesis relies on the reaction of N-methylpiperazine with sulfuryl chloride. The choice of

a non-protic solvent and controlled temperature is critical to prevent hydrolysis of the highly

reactive sulfuryl chloride and the product.

Methodology:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a nitrogen inlet, dissolve N-methylpiperazine (1.0 eq.) in a suitable anhydrous

solvent (e.g., dichloromethane or diethyl ether) and cool the solution to 0°C in an ice bath.

Reagent Addition: Add sulfuryl chloride (SO₂Cl₂) (1.1 eq.), dissolved in the same anhydrous

solvent, dropwise to the stirred solution. Maintain the temperature below 5°C throughout the

addition to control the exothermic reaction.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0°C for 1-2

hours. The progress can be monitored by Thin Layer Chromatography (TLC).

Workup and Isolation: Upon completion, filter the reaction mixture to remove the N-

methylpiperazine hydrochloride byproduct. Wash the filtrate with cold water and brine, then

dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Purification: Concentrate the organic solvent under reduced pressure to yield the crude

product, which can be purified by recrystallization or column chromatography.
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Step 1: Reaction Setup

Step 2: Sulfonylation (0°C) Step 3: Workup & Purification

N-Methylpiperazine

Reaction Mixture

Anhydrous DCM

Sulfuryl Chloride FiltrationByproduct Removal Washing Drying Purified Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-methylpiperazine-1-sulfonyl chloride.

Protocol 2: Synthesis of 4-(4-Methylpiperazin-1-
yl)benzene-1-sulfonyl Chloride
This synthesis involves two key transformations: the chlorosulfonation of a suitable benzene

precursor followed by nucleophilic substitution with N-methylpiperazine.

Methodology:

Chlorosulfonation: React benzenesulfonic acid with a chlorinating agent like thionyl chloride

(SOCl₂) or oxalyl chloride to form the benzenesulfonyl chloride intermediate.[3] This is a

standard and robust method for generating sulfonyl chlorides from sulfonic acids.

Nucleophilic Substitution: Treat the resulting benzenesulfonyl chloride with N-

methylpiperazine in the presence of a base (e.g., triethylamine or pyridine) to neutralize the

HCl generated during the reaction.[3] This step couples the two key fragments.

Purification: The final product is typically purified by recrystallization from a suitable solvent

system or by flash column chromatography to achieve high purity.[3]
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Chemical Reactivity and Applications in Drug
Discovery
The synthetic value of these reagents is rooted in the electrophilic nature of the sulfonyl

chloride group. This functional group readily undergoes nucleophilic substitution, most notably

with primary and secondary amines, to form stable sulfonamide linkages.

4-Methylpiperazine-1-sulfonyl Chloride R-SO₂Cl

{Sulfonamide Product | R-SO₂-NH-R'}

Nucleophilic Attack

Primary/Secondary Amine R'-NH₂

Base (e.g., Pyridine)
(HCl Scavenger)

HCl byproduct

Click to download full resolution via product page

Caption: Core reaction: Formation of sulfonamides via nucleophilic substitution.

Strategic Importance in Medicinal Chemistry
The 4-methylpiperazine moiety is a privileged scaffold in drug discovery for several reasons:

Modulation of Physicochemical Properties: The basic nitrogen atom of the piperazine ring is

often protonated at physiological pH, which can significantly enhance the aqueous solubility

of a drug candidate. This is a critical parameter for oral bioavailability.

Pharmacophore Scaffolding: The defined geometry of the piperazine ring acts as a rigid

linker, allowing chemists to orient other pharmacophoric elements in a precise three-

dimensional arrangement to optimize binding with a biological target.

Metabolic Stability: The piperazine core is generally stable to metabolic degradation,

contributing to a more favorable pharmacokinetic profile.

Due to these advantageous properties, the sulfonylpiperazine core is found in a wide array of

therapeutic agents, including antitumor, antimicrobial, anticonvulsant, and anti-diabetic

compounds.[8] For example, the synthesis of Sildenafil (Viagra) involves a late-stage

condensation with 1-methylpiperazine after the formation of a chlorosulfonyl derivative.[9]
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These reagents serve as key building blocks for synthesizing libraries of novel compounds for

biological screening.[3]

Safety and Handling
As with all reactive chemical reagents, proper handling is essential for laboratory safety.

4-Methylpiperazine-1-sulfonyl Chloride: This compound is classified as harmful if

swallowed and causes severe skin burns and eye damage.[1] It is crucial to wear

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat. All manipulations should be performed in a well-ventilated chemical fume hood.[1][10]

General Precautions: Sulfonyl chlorides are sensitive to moisture and will hydrolyze. Store

containers tightly closed under an inert atmosphere (e.g., nitrogen or argon) and in a cool,

dry place.[10] In case of accidental contact, immediately flush the affected area with copious

amounts of water and seek medical attention.[10][11]

Conclusion
4-Methylpiperazine-1-sulfonyl chloride and its derivatives are not merely catalogue

chemicals; they are enabling tools for innovation in pharmaceutical research. Their reactivity,

combined with the favorable properties of the N-methylpiperazine scaffold, makes them

indispensable for the synthesis of novel molecular entities. A thorough understanding of their

properties, synthesis, and safe handling, as detailed in this guide, empowers researchers to

leverage these building blocks to their full potential in the quest for new therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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